Cas no 345909-31-1 (Calcium 2,4-pentanedionate hydrate)

• Product Name: Calcium 2,4-pentanedionate hydrate
• CAS No: 345909-31-1
• MF: C₁₀H₁₆CaO₅
• MW: 256.309042930603
• MDL: MFCD00150163
• CID: 92776
• PubChem ID: 24892336
• Update Time: 2025-06-06

Calcium 2,4-pentanedionate hydrate Chemical and Physical Properties

Names and Identifiers

• Calcium 2,4-pentanedionate hydrate
• calcium,(E)-4-oxopent-2-en-2-olate,hydrate
• Ca(acac)2
• Calcium 2,4-pentanedionate dihydrate; 95%
• 345909-31-1
• Calcium 2,4-pentanedionate xhydrate
• 132098-23-8
• calcium;(Z)-4-oxopent-2-en-2-olate;hydrate
• Calcium acetylacetonate hydrate

• MDL： MFCD00150163
• Inchi： 1S/2C5H8O2.Ca.H2O/c2*1-4(6)3-5(2)7;;/h2*3,6H,1-2H3;;1H2/q;;+2;/p-2/b2*4-3-;;
• InChI Key： FFWWBMKQRYMOKA-SUKNRPLKSA-L
• SMILES： [Ca+2].[O-]/C(/C)=C\C(C)=O.[O-]/C(/C)=C\C(C)=O.O

Computed Properties

• Exact Mass: 256.0623645g/mol
• Monoisotopic Mass: 256.0623645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing

Experimental Properties

• Color/Form: White solid
• Melting Point: >280 °C (dec.) (lit.)
• Solubility: Not determined

Calcium 2,4-pentanedionate hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335-H361
• Warning Statement： P261-P281-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 63-22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• TSCA：Yes